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Compound of Interest

Compound Name: BDP R6G NHS ester

Cat. No.: B606002

An In-Depth Technical and Safety Guide to BDP R6G NHS Ester for Advanced Bioconjugation

Introduction

BDP R6G NHS ester is a high-performance, amine-reactive fluorescent probe belonging to the
borondipyrromethene (BODIPY) class of dyes.[1][2] Renowned for their exceptional
photostability, high fluorescence quantum yields, and sharp emission spectra, BODIPY dyes
are indispensable tools in modern life sciences research.[3][4] The BDP R6G variant is
spectrally similar to the classic dye Rhodamine 6G, exhibiting bright green fluorescence with
little dependence on environmental pH.[1][5][6] The N-hydroxysuccinimidyl (NHS) ester moiety
makes this reagent highly effective for covalently attaching the fluorophore to primary amines
on biomolecules, such as the e-amino group of lysine residues in proteins, forming a highly
stable amide bond.[7][8][9]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It provides not only the critical safety and handling data typically
found in a Safety Data Sheet (SDS) but also delves into the underlying chemical principles,
offers field-proven experimental protocols, and presents troubleshooting insights to ensure
successful and reproducible bioconjugation outcomes.

Section 1: Core Chemical, Physical, and Spectral
Properties

A thorough understanding of the reagent's properties is the foundation of its effective use. BDP
R6G NHS ester is typically supplied as a dark-colored solid or crystal and should be handled
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with care in a laboratory setting.[2][4]

Property Value Source(s)

2,5-Dioxo-1-pyrrolidinyl 3-(4,4-
] difluoro-5-phenyl-3a,4a-diaza-
Chemical Name ) [11[2]
4-bora-s-indacen-3-

yl)propionate

BODIPY® R6G NHS ester,
Synonyms I [11[5]
BDP R6G succinimidyl ester

CAS Number 335193-70-9, 1443457-59-7 [1][2]

Molecular Formula C22H18BF2N304 [1]

Molecular Weight 437.21 g/mol [11[2]
Dark-green or dark-colored

Appearance [2][4]
crystals/powder

- Good solubility in anhydrous
Solubility . [2][10]

Excitation Max (Aex) 530 nm [2]
Emission Max (Aem) 548 nm [2]
Molar Extinction Coeff. (€) 76,000 L-mol—t-cm™1 [2]

Fluorescence Quantum Yield

0.96 2
®) [2]

Section 2: Hazard Identification and Safety
Protocols

While BDP R6G NHS ester is shipped as a non-hazardous chemical for research purposes, it
must be handled with appropriate laboratory precautions.[1] This product is strictly for research
use only and is not intended for human or veterinary applications.[1][5]
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Precautionary

Hazard Class GHS H-Phrase Source(s)
Measures
Do not ingest. Wash
hands thoroughly after
handling. If
o H303: May be harmful
Acute Toxicity (Oral) swallowed, call a [5]

if swallowed

POISON CENTER or
doctor if you feel

unwell.

Acute Toxicity

H313: May be harmful

Avoid contact with

skin. Wear protective [5]

(Dermal) in contact with skin
gloves and lab coat.
o Avoid breathing dust.
Acute Toxicity H333: May be harmful
) o Ensure adequate [5]
(Inhalation) if inhaled o
ventilation.

Eye Damage/Irritation

(Implied, based on

related compounds)

Wear safety glasses

or goggles. If in eyes,

rinse cautiously with [11]
water for several

minutes.

Skin Sensitization

(Possible, based on

related compounds)

May cause an allergic
. : [11]
skin reaction.

Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile).
Eye Protection: Safety glasses with side shields or goggles.
Skin and Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: For handling large quantities of powder where dust may be

generated, a dust mask or respirator is advised.[12]
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Handling and Storage:

e Handling: Avoid creating dust. Wash hands thoroughly after handling.[12] Keep away from
food, drink, and animal feedstuffs.[11]

o Storage: Store in a dry, dark environment.[1] For long-term stability (months to years), store
at -20°C and desiccate.[1][2] For short-term storage (days to weeks), 0-4°C is acceptable.[1]
Once dissolved in an anhydrous solvent like DMSO, stock solutions can be stored at -20°C
for 1-2 months.[10] Protect from prolonged exposure to light.[2]

First-Aid Measures:

« If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER
or doctor.[11][12]

« If on Skin: Remove contaminated clothing and wash the affected area with soap and water.
[12]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Seek medical attention if irritation persists.[11][12]

Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations, typically through a licensed industrial waste disposal facility.[11]

Section 3: The Chemistry of Amine-Reactive
Labeling

The success of any bioconjugation strategy hinges on understanding the underlying chemical
reactions, including the desired pathway and potential side reactions.

The Primary Reaction: Aminolysis

The reaction between an NHS ester and a primary amine is a nucleophilic acyl substitution.[13]
The unprotonated primary amine (e.g., on a lysine side chain) acts as a nucleophile, attacking
the carbonyl carbon of the ester. This forms a transient intermediate that collapses, releasing
the N-hydroxysuccinimide (NHS) leaving group and forming a stable, covalent amide bond.[7]

[°]
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Caption: Mechanism of aminolysis: BDP R6G NHS ester reacts with a primary amine on a
protein.

The Competing Reaction: Hydrolysis

The primary challenge in using NHS esters is their susceptibility to hydrolysis in aqueous
solutions.[14] A water molecule can also act as a nucleophile, attacking the ester and
regenerating the inactive carboxylic acid form of the dye, rendering it incapable of conjugation.
[14][15] This competition is a critical factor to control.
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Caption: The competing hydrolysis reaction renders the NHS ester inactive.

Causality: The Critical Role of pH

The efficiency of the labeling reaction is a balancing act controlled primarily by pH.[13]

e Low pH (<7.5): Primary amines on proteins are predominantly protonated (R-NHs*). This
form is not nucleophilic, and the desired aminolysis reaction will proceed very slowly or not at
all.[13][16]

o Optimal pH (8.0 - 8.5): In this range, a sufficient fraction of the amines are deprotonated and
nucleophilic (R-NHz), allowing for an efficient reaction. While hydrolysis still occurs, the rate
of aminolysis is significantly faster, leading to high conjugation yields.[10][15][16]

e High pH (>9.0): The rate of hydrolysis of the NHS ester increases dramatically.[14][15] The
half-life of the reagent can drop to mere minutes, meaning most of the dye will be inactivated
before it can react with the protein.[13]
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Half-life of NHS
pH Temperature (°C) . Source(s)
Ester (Hydrolysis)

7.0 0 4-5 hours [15]
8.0 4 ~1 hour [13]
8.6 4 10 minutes [15]
9.0 Room Temp Minutes [13]

Section 4: Experimental Workflow: Protein Labeling
Protocol

This section provides a robust, self-validating protocol for labeling an antibody or other protein
with BDP R6G NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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